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17,21-Dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 17,21-Dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione Betamethasone EP Impurity J is an intermediate in the synthesis of 17,21-dihydroxy-16β-methylpregna-1,4-diene-3,20-dione.
Brand Name: Vulcanchem
CAS No.: 18383-24-9
VCID: VC21346984
InChI: InChI=1S/C22H30O4/c1-13-10-18-16-5-4-14-11-15(24)6-8-20(14,2)17(16)7-9-21(18,3)22(13,26)19(25)12-23/h6,8,11,13,16-18,23,26H,4-5,7,9-10,12H2,1-3H3/t13-,16+,17-,18-,20-,21-,22-/m0/s1
SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3CCC2(C1(C(=O)CO)O)C)C
Molecular Formula: C22H30O4
Molecular Weight: 358.5 g/mol

17,21-Dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione

CAS No.: 18383-24-9

Cat. No.: VC21346984

Molecular Formula: C22H30O4

Molecular Weight: 358.5 g/mol

Purity: > 95%

* For research use only. Not for human or veterinary use.

17,21-Dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione - 18383-24-9

Specification

Description Betamethasone EP Impurity J is an intermediate in the synthesis of 17,21-dihydroxy-16β-methylpregna-1,4-diene-3,20-dione.
CAS No. 18383-24-9
Molecular Formula C22H30O4
Molecular Weight 358.5 g/mol
IUPAC Name (8R,9S,10R,13S,14S,16S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C22H30O4/c1-13-10-18-16-5-4-14-11-15(24)6-8-20(14,2)17(16)7-9-21(18,3)22(13,26)19(25)12-23/h6,8,11,13,16-18,23,26H,4-5,7,9-10,12H2,1-3H3/t13-,16+,17-,18-,20-,21-,22-/m0/s1
Standard InChI Key OPANQAGTORONNC-OHIZPDRYSA-N
Isomeric SMILES C[C@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4([C@H]3CC[C@@]2([C@]1(C(=O)CO)O)C)C
SMILES CC1CC2C3CCC4=CC(=O)C=CC4(C3CCC2(C1(C(=O)CO)O)C)C
Canonical SMILES CC1CC2C3CCC4=CC(=O)C=CC4(C3CCC2(C1(C(=O)CO)O)C)C

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